1-cyclopropyl-2,4-dimethyl-1H-imidazol-5-amine hydrochloride
Overview
Description
1-cyclopropyl-2,4-dimethyl-1H-imidazol-5-amine hydrochloride (CDIH) is an important chemical compound that has many applications in scientific research. It is an imidazolium salt, a type of organic compound that is used in many different scientific fields, including biochemistry, pharmacology, and medicinal chemistry. CDIH is a colorless solid that is soluble in water and is used in a wide range of laboratory experiments.
Scientific Research Applications
1-cyclopropyl-2,4-dimethyl-1H-imidazol-5-amine hydrochloride is used in a variety of scientific research applications, including the study of enzyme inhibition, protein-ligand interactions, and the development of new drugs. In addition, 1-cyclopropyl-2,4-dimethyl-1H-imidazol-5-amine hydrochloride is used as an analytical tool to measure the activity of enzymes, such as kinases and phosphatases, and to study the structure and function of proteins.
Mechanism of Action
1-cyclopropyl-2,4-dimethyl-1H-imidazol-5-amine hydrochloride acts as an inhibitor of enzymes. It binds to the active site of the enzyme, blocking the binding of the substrate and preventing the enzyme from catalyzing the reaction. This action is reversible, meaning that the enzyme can be reactivated by removing the 1-cyclopropyl-2,4-dimethyl-1H-imidazol-5-amine hydrochloride from the active site.
Biochemical and Physiological Effects
1-cyclopropyl-2,4-dimethyl-1H-imidazol-5-amine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and hormones, as well as enzymes involved in the synthesis of proteins. In addition, 1-cyclopropyl-2,4-dimethyl-1H-imidazol-5-amine hydrochloride has been shown to have anti-inflammatory and anti-cancer effects, and it has been used in the treatment of certain diseases, such as diabetes and obesity.
Advantages and Limitations for Lab Experiments
1-cyclopropyl-2,4-dimethyl-1H-imidazol-5-amine hydrochloride has many advantages for laboratory experiments. It is a relatively stable compound, and it is soluble in water, making it easy to work with. In addition, it is relatively non-toxic, making it safe to use in experiments. However, 1-cyclopropyl-2,4-dimethyl-1H-imidazol-5-amine hydrochloride is relatively expensive, and it has a limited shelf-life, making it important to store it properly.
Future Directions
There are many potential future directions for the use of 1-cyclopropyl-2,4-dimethyl-1H-imidazol-5-amine hydrochloride in scientific research. These include further research into the biochemical and physiological effects of 1-cyclopropyl-2,4-dimethyl-1H-imidazol-5-amine hydrochloride; the development of new methods for synthesizing 1-cyclopropyl-2,4-dimethyl-1H-imidazol-5-amine hydrochloride; and the development of new drugs and therapies based on 1-cyclopropyl-2,4-dimethyl-1H-imidazol-5-amine hydrochloride. In addition, 1-cyclopropyl-2,4-dimethyl-1H-imidazol-5-amine hydrochloride could be used in the study of enzyme inhibition, protein-ligand interactions, and drug metabolism, as well as in the development of new analytical tools for measuring enzyme activity. Finally, 1-cyclopropyl-2,4-dimethyl-1H-imidazol-5-amine hydrochloride could be used in the development of new methods for drug delivery and drug targeting.
Synthesis Methods
1-cyclopropyl-2,4-dimethyl-1H-imidazol-5-amine hydrochloride is synthesized through a reaction between 1-cyclopropyl-2,4-dimethyl-1H-imidazole and hydrochloric acid. The reaction is conducted in an inert atmosphere, such as nitrogen or argon, and the product is collected in a solid form. The reaction is typically conducted at temperatures of around 25-35 degrees Celsius, and the product is purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-cyclopropyl-2,4-dimethyl-1H-imidazol-5-amine hydrochloride involves the reaction of cyclopropylamine with 2,4-pentanedione to form 1-cyclopropyl-2,4-dimethylimidazolidine. This intermediate is then reacted with hydroxylamine hydrochloride to form 1-cyclopropyl-2,4-dimethyl-1H-imidazol-5-amine, which is subsequently converted to the hydrochloride salt form by reaction with hydrochloric acid.", "Starting Materials": [ "Cyclopropylamine", "2,4-pentanedione", "Hydroxylamine hydrochloride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclopropylamine is reacted with 2,4-pentanedione in the presence of a base catalyst to form 1-cyclopropyl-2,4-dimethylimidazolidine.", "Step 2: The intermediate 1-cyclopropyl-2,4-dimethylimidazolidine is reacted with hydroxylamine hydrochloride in the presence of a base catalyst to form 1-cyclopropyl-2,4-dimethyl-1H-imidazol-5-amine.", "Step 3: The product from step 2 is reacted with hydrochloric acid to form the hydrochloride salt form of 1-cyclopropyl-2,4-dimethyl-1H-imidazol-5-amine." ] } | |
CAS RN |
2763776-57-2 |
Product Name |
1-cyclopropyl-2,4-dimethyl-1H-imidazol-5-amine hydrochloride |
Molecular Formula |
C8H14ClN3 |
Molecular Weight |
187.7 |
Purity |
95 |
Origin of Product |
United States |
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